2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone

• IUPAC Name: 2-methyl-4-[2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoethyl]phthalazin-1-one
• InChI: InChI=1S/C21H21N5O4/c1-23-21(28)18-5-3-2-4-17(18)19(22-23)14-20(27)25-12-10-24(11-13-25)15-6-8-16(9-7-15)26(29)30/h2-9H,10-14H2,1H3
• InChI Key: HYBIXJUQHPPHJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)N3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol

Description

2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone, also known as MPP, is a synthetic compound that belongs to the phthalazinone family. It has been widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds on the human body.

Mechanism of Action

2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone acts as a potent and selective inhibitor of the serotonin transporter (SERT). It binds to the SERT and prevents the reuptake of serotonin into the presynaptic neuron, leading to an increase in serotonin concentration in the synaptic cleft. This increase in serotonin concentration leads to various physiological effects, including changes in mood, appetite, and sleep.
Biochemical and Physiological Effects
2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone has been shown to have various biochemical and physiological effects on the human body. It has been shown to increase the release of dopamine and norepinephrine in the brain, leading to changes in mood and behavior. It has also been shown to increase the levels of corticotropin-releasing hormone (CRH) in the hypothalamus, leading to changes in stress response.

Advantages and Limitations for Lab Experiments

2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective inhibitor of the serotonin transporter, making it an ideal tool to study the effects of various drugs on the serotonin system. However, one of the limitations is that it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the use of 2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone in scientific research. One direction is to study its effects on other neurotransmitter systems, such as the dopamine and norepinephrine systems. Another direction is to study its effects on various psychiatric and neurological disorders, such as depression, anxiety, and Parkinson's disease. Additionally, 2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone could be used as a tool to study the effects of various drugs on the serotonin system in animal models.

Scientific Research Applications

2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone has been widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds on the human body. It has been used as a reference compound to evaluate the potency and selectivity of various drugs that target the serotonin receptor. 2-methyl-4-{2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoethyl}-1(2H)-phthalazinone has also been used to study the effects of various drugs on the dopamine transporter and the norepinephrine transporter.